Cas no 1261919-33-8 (6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol)

• Product Name: 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol
• CAS No: 1261919-33-8
• MF: C₁₄H₁₀ClNO₃
• MW: 275.687102794647
• MDL: MFCD18314848
• CID: 2763455
• PubChem ID: 53220588
• Update Time: 2025-10-31

6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID20685318
• MFCD18314848
• 6-(3-CARBAMOYL-4-CHLOROPHENYL)-2-FORMYLPHENOL
• 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol, 95%
• SCHEMBL2561376
• 1261919-33-8
• 4-Chloro-3'-formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxamide
• 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol

• MDL： MFCD18314848
• Inchi： 1S/C14H10ClNO3/c15-12-5-4-8(6-11(12)14(16)19)10-3-1-2-9(7-17)13(10)18/h1-7,18H,(H2,16,19)
• InChI Key： GEALSJHZVNLZDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 275.0349209Da
• Monoisotopic Mass: 275.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol

Introduction to 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol (CAS No. 1261919-33-8)

6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol, identified by its Chemical Abstracts Service (CAS) number 1261919-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a formyl group and a carbamoyl-substituted chlorophenyl ring, presents a rich scaffold for medicinal chemistry exploration. Its molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in addressing unmet medical needs through targeted intervention.

The structural features of 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol make it an intriguing candidate for further investigation. The presence of both a formyl group and a carbamoyl moiety provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This versatility is particularly valuable in drug discovery, where structural diversity is often correlated with enhanced pharmacological efficacy and reduced toxicity.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Phenols, in particular, are well-known for their antioxidant, anti-inflammatory, and antimicrobial activities. The introduction of additional functional groups, such as the formyl and carbamoyl substituents in 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol, can modulate these properties, potentially leading to the discovery of new compounds with improved therapeutic profiles.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of biologically active molecules. The formyl group, for instance, can participate in condensation reactions to form Schiff bases or heterocyclic compounds, while the carbamoyl moiety can be further functionalized to introduce additional pharmacophores. Such modifications are often employed to enhance binding affinity to biological targets, such as enzymes or receptors.

Recent studies have highlighted the importance of structural diversity in drug design. By exploring the chemical space around 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol, researchers can identify novel analogs with enhanced potency and selectivity. This approach aligns with the growing trend toward rational drug design, where computational methods are increasingly used to predict the biological activity of candidate compounds.

The synthesis of 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include chlorination, carboxylation, and formylation reactions, each of which must be carefully controlled to avoid unwanted side products. Advances in synthetic methodologies have made it possible to access complex structures like this one with greater efficiency and precision.

From a mechanistic standpoint, the reactivity of 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol can be exploited to develop new synthetic strategies. For example, the formyl group can undergo nucleophilic addition reactions, while the carbamoyl moiety can participate in acylation or amidation processes. These reactions are fundamental to many synthetic pathways and provide opportunities for constructing more complex molecules.

The potential applications of 6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol extend beyond academic research. In industrial settings, this compound could serve as an intermediate for large-scale production of pharmaceuticals or agrochemicals. Its unique structure suggests that it might be particularly useful in developing treatments for diseases where phenolic derivatives have shown promise.

In conclusion,6-(3-Carbamoyl-4-chlorophenyl)-2-formylphenol (CAS No. 1261919-33-8) represents a significant opportunity for innovation in medicinal chemistry. Its structural features and synthetic accessibility make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.